Cas no 1261579-46-7 (5-Chloro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid)

• Product Name: 5-Chloro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid
• CAS No: 1261579-46-7
• MF: C₁₄H₉ClF₃NO₂
• MW: 315.674973249435
• CID: 4983768
• Update Time: 2025-07-22

5-Chloro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid

• Inchi： 1S/C14H9ClF3NO2/c15-11-7-19-12(5-9(11)6-13(20)21)8-1-3-10(4-2-8)14(16,17)18/h1-5,7H,6H2,(H,20,21)
• InChI Key： JHKDHWBGLQXNEK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1CC(=O)O)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 3.5
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid

Introduction to 5-Chloro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic Acid (CAS No. 1261579-46-7)

5-Chloro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid, identified by its CAS number 1261579-46-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both chloro and trifluoromethyl substituents in its molecular structure enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 5-Chloro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid consists of a pyridine core substituted with a chloro group at the 5-position and a phenyl ring at the 2-position, which is further substituted with a trifluoromethyl group. This specific arrangement of functional groups contributes to its unique chemical reactivity and biological interactions. The acetic acid moiety at the 4-position of the pyridine ring adds another layer of functionality, enabling various chemical modifications and bioconjugations that are essential for pharmaceutical applications.

In recent years, there has been growing interest in pyridine derivatives due to their role as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The compound 5-Chloro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid has been extensively studied for its potential in developing novel therapeutic agents. Its structural features make it a versatile building block for medicinal chemists, allowing for the design of molecules with enhanced binding affinity and selectivity towards target enzymes and receptors.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. The trifluoromethyl group in the phenyl ring of 5-Chloro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid is known to improve metabolic stability and binding affinity, making it an attractive moiety for kinase inhibitor design.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, including bioavailability, metabolic stability, and lipophilicity. The presence of multiple fluorine atoms in 5-Chloro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid contributes to its favorable pharmacokinetic profile, making it a promising candidate for further exploration in drug discovery.

The chloro group at the 5-position of the pyridine ring also plays a critical role in determining the biological activity of this compound. Chloro-substituted pyridines are known to exhibit potent interactions with biological targets due to their ability to form hydrogen bonds and participate in hydrophobic interactions. This makes 5-Chloro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid an ideal candidate for further derivatization to develop novel bioactive molecules.

In addition to its role in kinase inhibition, 5-Chloro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid has shown potential in other therapeutic areas. For instance, it has been investigated as a precursor for the synthesis of antiviral agents. The structural motifs present in this compound can be modified to develop molecules that interact with viral proteases and polymerases, thereby inhibiting viral replication.

The acetic acid moiety at the 4-position of the pyridine ring provides another avenue for chemical modification. This carboxylic acid group can be used to form esters, amides, or other derivatives that enhance solubility or target specificity. Such modifications are crucial for optimizing drug candidates for clinical use.

The synthesis of 5-Chloro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to introduce the desired functional groups into the molecular framework.

The growing body of research on pyridine derivatives underscores their importance in modern drug discovery. Compounds like 5-Chloro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid continue to inspire new synthetic strategies and provide valuable insights into structure-activity relationships. As our understanding of biological targets improves, so does our ability to design molecules that interact with them more effectively.

In conclusion, 5-Chloro-2-(4-(trifluoromethyl)phenyl)pyridine-4-acetic acid (CAS No. 1261579-46-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. The ongoing studies on this compound highlight its importance as a building block for future drug discovery efforts.